Cas no 119506-65-9 (1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea)

• Product Name: 1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea
• CAS No: 119506-65-9
• MF: C₂₃H₂₆N₄O₂
• MW: 390.478145122528
• CID: 5265027
• Update Time: 2025-10-29

1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea
• 1-cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• BDBM50043527
• N-Cyclohexyl-N'-(2,3-dihydro-1-methyl-2-oxo-5-phenyl-1H-1,4-benzodiazepin-3-yl)-urea
• 1-cyclohexyl-3-[(3S)-1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea

• Inchi： 1S/C23H26N4O2/c1-27-19-15-9-8-14-18(19)20(16-10-4-2-5-11-16)25-21(22(27)28)26-23(29)24-17-12-6-3-7-13-17/h2,4-5,8-11,14-15,17,21H,3,6-7,12-13H2,1H3,(H2,24,26,29)
• InChI Key： WFURVQBXLSCGBR-UHFFFAOYSA-N
• SMILES： O=C(NC1C(N(C)C2C=CC=CC=2C(C2C=CC=CC=2)=N1)=O)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 622
• XLogP3: 3.2
• Topological Polar Surface Area: 73.8

Additional information on 1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea

Professional Introduction to 1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea (CAS No. 119506-65-9)

1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 119506-65-9, represents a unique structural motif that combines a cyclohexyl group with a complex heterocyclic system, specifically a benzo[e][1,4]diazepine core. The presence of a urea functional group at the 3-position further enhances its potential pharmacological properties, making it a subject of intense research interest.

The benzo[e][1,4]diazepine scaffold is known for its versatility in drug design due to its ability to interact with various biological targets. Specifically, this class of compounds has been explored for their potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The addition of the 5-phenyl group in the structure of 1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-urea introduces additional conformational flexibility and electronic properties that could influence its binding affinity and selectivity.

In recent years, there has been a surge in research aimed at developing novel psychoactive agents with improved efficacy and safety profiles. The compound 1-Cyclohexyl-3-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yi)-urea has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments. The cyclohexyl group contributes to the overall solubility and bioavailability of the molecule, while the benzo[e][1,4]diazepine core provides a scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential to act as a modulator of neurotransmitter receptors. For instance, studies have shown that derivatives of benzo[e][1,4]diazepine can interact with serotonin receptors (5-HT receptors) in a manner that could lead to therapeutic effects. The presence of the urea moiety may also contribute to its pharmacological activity by forming hydrogen bonds with specific residues in the binding pockets of target proteins. This dual interaction mechanism makes 1-Cyclohexyl-3-(1-methyl--2--oxo--5--phenyl--2--3--dihydro--1H--benzo[e][14]diazepin--3--yil)--urea a particularly interesting compound for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzo[e][1,4]diazepine core through cyclization reactions followed by functionalization at the 3-position with the urea group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group at the 5-position. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for preclinical studies.

Preclinical studies have begun to explore the pharmacological profile of 1-Cyclohexyl---(methyl---2---oxo---5---phenyl---23---dihydro---H-benzo[e][14]diazepin---yil)--urea (CAS No. 119506----65----9). Initial findings suggest that it exhibits potent activity at certain serotonin receptors while maintaining selectivity over others. This selectivity is crucial for minimizing side effects associated with drug treatment. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, although further extensive safety evaluations are necessary before human trials can commence.

The potential applications of this compound extend beyond traditional psychoactive agents. Research is ongoing into its possible use as an adjunct therapy for cognitive disorders such as Alzheimer's disease and schizophrenia. The benzo[e][14]diazepine core is known to interact with sigma receptors, which are implicated in these conditions. By modulating sigma receptor activity, 1-Cyclohexyl---(methyl---2---oxo---5---phenyl---23---dihydro---H-benzo[e][14]diazepin----yil)--urea may offer therapeutic benefits that complement existing treatments.

In conclusion, 1-Cyclohexyl----(methyl----2----oxo----5----phenyl----23----dihydro----H-benzo[e][14]diazepin-----yil)--urea represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its synthesis requires sophisticated organic methodologies, and preliminary studies suggest it has potential applications in treating neurological disorders without significant side effects. As research continues to uncover new therapeutic possibilities for this compound and related derivatives, it is poised to make substantial contributions to modern medicine.